Cas no 1533555-27-9 (4-(2-hydroxyphenyl)oxane-4-carboxylic acid)

• Product Name: 4-(2-hydroxyphenyl)oxane-4-carboxylic acid
• CAS No: 1533555-27-9
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6364779
• PubChem ID: 82617060
• Update Time: 2025-07-24

4-(2-hydroxyphenyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxyphenyl)oxane-4-carboxylic acid
• EN300-1805591
• 1533555-27-9

• Inchi： 1S/C12H14O4/c13-10-4-2-1-3-9(10)12(11(14)15)5-7-16-8-6-12/h1-4,13H,5-8H2,(H,14,15)
• InChI Key： RWFUTNUNNWFALC-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2C=CC=CC=2O)CC1

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 4-(2-hydroxyphenyl)oxane-4-carboxylic acid

Introduction to 4-(2-hydroxyphenyl)oxane-4-carboxylic acid (CAS No. 1533555-27-9)

4-(2-hydroxyphenyl)oxane-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1533555-27-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the oxanecarboxylic acid class, characterized by its oxane ring fused with a carboxylic acid functional group. The presence of a hydroxyl substituent on the phenyl ring introduces additional reactivity, making it a valuable scaffold for drug design and development.

The structural features of 4-(2-hydroxyphenyl)oxane-4-carboxylic acid make it a promising candidate for various applications, particularly in the synthesis of bioactive molecules. The oxane ring, a six-membered heterocyclic ether, contributes to the compound's stability and flexibility, while the carboxylic acid group provides opportunities for further functionalization. The hydroxyl group on the phenyl ring enhances its solubility in polar solvents and allows for hydrogen bonding interactions, which are crucial for molecular recognition processes.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing oxanecarboxylic acid moieties. These derivatives have shown promise in several therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The unique structural properties of 4-(2-hydroxyphenyl)oxane-4-carboxylic acid make it an attractive building block for designing novel therapeutic agents.

One of the most compelling aspects of 4-(2-hydroxyphenyl)oxane-4-carboxylic acid is its ability to serve as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop inhibitors targeting specific enzymatic pathways involved in disease progression. For instance, studies have demonstrated its utility in creating potent inhibitors of cyclooxygenase (COX) enzymes, which play a critical role in inflammation and pain management.

The hydroxyl group on the phenyl ring of 4-(2-hydroxyphenyl)oxane-4-carboxylic acid allows for further derivatization through esterification or etherification reactions, enabling the creation of diverse analogues with tailored biological activities. These modifications can enhance binding affinity to target proteins or improve pharmacokinetic properties, such as solubility and metabolic stability.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules based on 4-(2-hydroxyphenyl)oxane-4-carboxylic acid. Molecular docking studies have identified potential binding pockets on target proteins, guiding the development of high-affinity ligands. Additionally, virtual screening techniques have been employed to predict the biological activity of derivatives before experimental synthesis, significantly reducing time and resources required for drug discovery.

The synthesis of 4-(2-hydroxyphenyl)oxane-4-carboxylic acid involves multi-step organic reactions, typically starting from readily available precursors such as 2-hydroxybenzoic acid or substituted phenols. The introduction of the oxane ring requires careful control over reaction conditions to ensure high yield and purity. Catalytic hydrogenation or metal-catalyzed coupling reactions are commonly employed to construct the heterocyclic core.

In conclusion, 4-(2-hydroxyphenyl)oxane-4-carboxylic acid (CAS No. 1533555-27-9) represents a significant advancement in medicinal chemistry due to its versatile structural features and potential therapeutic applications. Its role as a key intermediate in drug development underscores its importance in addressing unmet medical needs. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly pivotal role in the discovery and development of novel pharmaceuticals.